N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide

• IUPAC Name: N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide
• InChI: InChI=1S/C17H14F2N2O3S/c1-21-15-10(19)7-9(18)8-13(15)25-17(21)20-16(22)14-11(23-2)5-4-6-12(14)24-3/h4-8H,1-3H3
• InChI Key: VUGHZECRHWXDBE-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=C(C=C(C=C2SC1=NC(=O)C3=C(C=CC=C3OC)OC)F)F
• Molecular Formula: C17H14F2N2O3S
• Molecular Weight: 364.4 g/mol

Description

N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide, commonly known as DMF-BDA, is a synthetic compound that has gained attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Characterization

The synthesis of fluorobenzamides, including derivatives similar to N-(4,6-difluoro-3-methyl-1,3-benzothiazol-2-ylidene)-2,6-dimethoxybenzamide, has been reported using microwave-induced methods. These compounds were synthesized for their potential antimicrobial properties, with a focus on the importance of fluorine atoms in enhancing activity (Desai, Rajpara, & Joshi, 2013). Additionally, the synthesis of carbon-11 labeled casein kinase 1 (CK1) inhibitors, which share structural similarities, has been undertaken for potential PET radiotracers in Alzheimer's disease research, showcasing the versatility of benzamide derivatives in biomedical applications (Gao, Wang, & Zheng, 2018).

Antimicrobial and Antitumor Applications

Benzothiazole derivatives have been synthesized and evaluated for their antimicrobial and antitumor properties. Notably, certain fluorinated benzothiazoles have demonstrated potent cytotoxicity against specific human cancer cell lines, indicating their potential as anticancer agents (Hutchinson et al., 2001). This underscores the significance of benzamide and benzothiazole compounds in developing new therapeutic agents.

Photodynamic Therapy

Research into benzamide derivatives has also extended into photodynamic therapy (PDT) for cancer treatment. Novel zinc phthalocyanines substituted with benzamide groups have been synthesized and shown to have high singlet oxygen quantum yields, making them promising candidates for PDT (Pişkin, Canpolat, & Öztürk, 2020).

Imaging and Diagnostics

In the realm of imaging and diagnostics, fluorine-18-labeled benzamide analogues have been developed for imaging the sigma2 receptor status of solid tumors using positron emission tomography (PET). This research highlights the applicability of benzamide derivatives in diagnostic imaging and tumor receptor characterization (Tu et al., 2007).

Chemical and Physical Properties Analysis

Studies have also focused on the chemical and physical properties of benzamide derivatives. For instance, the electrochemical behaviors of certain benzoxazole compounds have been investigated, providing insights into their potential applications in electrochemical sensors and devices (Zeybek et al., 2009).

Safety and Hazards

While specific safety and hazard information for this compound is not available, it’s always important to handle chemical compounds with care and follow safety protocols.